Cas no 1805338-36-6 (2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1805338-36-6
• MF: C₈H₇BrF₂N₂O
• MW: 265.054787874222
• CID: 4810385
• Update Time: 2025-05-21

2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H7BrF2N2O/c9-1-5-4(3-14)2-13-8(12)6(5)7(10)11/h2-3,7H,1H2,(H2,12,13)
• InChI Key： VAHFVUGBQNJNIY-UHFFFAOYSA-N
• SMILES： BrCC1C(C=O)=CN=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.1
• Topological Polar Surface Area: 56

Additional information on 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde

Comprehensive Overview of 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805338-36-6)

2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805338-36-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and functional groups such as bromomethyl and difluoromethyl, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural complexity and reactivity make it a valuable building block for drug discovery and development.

The growing interest in 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde is driven by its potential applications in designing novel small-molecule inhibitors and catalysts. Researchers are particularly intrigued by its ability to undergo selective transformations, enabling the creation of derivatives with tailored properties. The presence of both amino and aldehyde functionalities offers versatile reaction pathways, making it a sought-after compound in medicinal chemistry and material science.

In recent years, the demand for fluorinated compounds like 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde has surged due to their enhanced metabolic stability and bioavailability. Fluorine incorporation is a key strategy in modern drug design, as it often improves the pharmacokinetic profiles of therapeutic agents. This compound's difluoromethyl group, in particular, is a hotspot for researchers exploring enzyme inhibition and receptor modulation.

From a synthetic perspective, 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805338-36-6) is often utilized in cross-coupling reactions and nucleophilic substitutions. Its bromomethyl moiety acts as a reactive handle for further functionalization, enabling the construction of complex molecular architectures. These reactions are pivotal in the development of heterocyclic compounds, which are prevalent in many FDA-approved drugs.

The compound's relevance extends to the agrochemical sector, where pyridine-based derivatives are widely used in crop protection. The difluoromethyl group, known for its lipophilicity, enhances the penetration of active ingredients into plant tissues, making 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde a promising candidate for pesticide formulation. This aligns with the global trend toward sustainable agriculture and the need for eco-friendly solutions.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde. These methods ensure the compound's purity and stability, which are critical for its successful application in research and industrial settings. The availability of high-quality analytical data also facilitates regulatory compliance and accelerates the commercialization process.

As the scientific community continues to explore the potential of 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde, its role in drug discovery and agrochemical innovation is expected to expand. With advancements in green chemistry and catalytic processes, the synthesis of this compound is becoming more efficient and environmentally friendly. This progress underscores the importance of specialty chemicals in addressing contemporary challenges in health and agriculture.

In conclusion, 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805338-36-6) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, combined with its structural uniqueness, make it a compound of enduring interest. Whether in the lab or the field, this molecule continues to inspire innovation and drive scientific progress.